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Compound of Interest

Compound Name: 4-tert-Butylphthalic anhydride

Cat. No.: B1266167

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the health and safety information for 4-tert-
butylphthalic anhydride (CAS No. 32703-79-0). The information is compiled from various
safety data sheets and chemical databases to ensure a comprehensive resource for
professionals handling this compound in a laboratory or industrial setting. This guide
emphasizes data presentation in structured tables, outlines relevant experimental safety
protocols, and includes visualizations for key safety workflows.

Chemical Identification and Physical Properties

4-tert-butylphthalic anhydride is an organic compound used as a chemical intermediate in
the production of polymers, resins, and plasticizers.[1] It typically appears as a white to pale
yellow crystalline solid.[1][2][3]

Table 1: Physical and Chemical Properties of 4-tert-Butylphthalic Anhydride
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Property Value Source(s)
CAS Number 32703-79-0 [11[2]13][4]
EC Number 251-165-2 [21[31[4]
Molecular Formula C12H1203 [11[2]
Molecular Weight 204.22 g/mol [2][3]

White to almost white powder,
Appearance [21[3]1[5]
crystals, or chunks

Melting Point 70-75 °C (lit.) [315]

Boiling Point 136 °C at 2 mmHg [5]

Low solubility in water; soluble
Solubility in organic solvents like [1]

acetone and toluene.

Storage Temperature Room temperature [31[5]

Hazard Identification and Classification

4-tert-butylphthalic anhydride is classified as a hazardous substance. The primary hazards
are related to its irritant properties to the skin, eyes, and respiratory system. It is also a
potential skin and respiratory sensitizer.

Table 2: GHS Hazard Classification for 4-tert-Butylphthalic Anhydride
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Hazard Class Category Hazard Statement Source(s)

L H315: Causes skin
Skin Irritation 2 o [21[3]
irritation.

. L H319: Causes serious
Serious Eye Irritation 2 S [2][3]
eye irritation.

Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 ) o [3]
respiratory irritation.
Exposure)

H334: May cause

) allergy or asthma
Respiratory
o 1 symptoms or [6]
Sensitization ) o
breathing difficulties if

inhaled.

. L H317: May cause an
Skin Sensitization 1 ) i ) [6]
allergic skin reaction.

Precautionary Statements: Prevention (P261, P280), Response (P302+P352,
P305+P351+P338), Storage (P403+P233), and Disposal (P501) are mandatory when handling
this chemical. Always refer to the substance's Safety Data Sheet (SDS) for a complete list of
precautionary statements.

Toxicological Information

The primary toxicological concern with 4-tert-butylphthalic anhydride is its irritant and
sensitizing potential. Like other phthalic anhydrides, its toxicity is largely attributed to its
hydrolysis to 4-tert-butylphthalic acid upon contact with moisture, which is the primary irritant.

Quantitative Toxicological Data

Specific acute toxicity data (LD50/LC50) for 4-tert-butylphthalic anhydride is not readily
available in the public domain. Therefore, data for the parent compound, phthalic anhydride, is
provided as a surrogate for risk assessment, with the acknowledgment that the tert-butyl group
may influence its toxicological profile.
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Table 3: Acute Toxicity Data for Phthalic Anhydride (Analogue)

Route Species Value Source(s)
Oral LD50 Rat 1530 mg/kg [1][6]
Dermal LD50 Rabbit > 3,160 mg/kg

Dermal LD50 Rabbit > 10,000 mg/kg [6]
Inhalation LC50 Rat > 2.14 mg/L (4 h) [6]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the safety of chemicals. The following
are descriptions of relevant protocols for evaluating the hazards associated with 4-tert-
butylphthalic anhydride.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test provides information on the potential of a substance to cause reversible inflammatory
changes to the skin.

Methodology:

Test System: The albino rabbit is the recommended animal model.

o Application: A single dose of 0.5 g of the solid test substance is applied to a small area of
clipped skin (approximately 6 cm?). An untreated skin area serves as a control.

o Exposure: The exposure duration is 4 hours.

o Observation: After exposure, the substance is removed, and the skin is observed for signs of
erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours) for up to 14 days.
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e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the reversibility and severity of the lesions. A substance is considered an irritant if
responses persist to the end of the 14-day observation period.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)

This in vitro method uses a reconstructed human epidermis model to assess skin irritation
potential, reducing the need for animal testing.

Methodology:

o Test System: A commercially available reconstructed human epidermis model, which
consists of normal, human-derived keratinocytes cultured to form a multi-layered,
differentiated epidermis.

o Application: The test substance is applied topically to the tissue replicates.
o Exposure: The exposure period is typically between 15 and 60 minutes.

 Viability Assessment: After exposure and a post-incubation period, cell viability is measured
using a colorimetric assay (e.g., MTT assay). The viability of the treated tissues is compared
to that of negative controls.

o Classification: A chemical is identified as an irritant if the tissue viability is reduced below a
defined threshold (typically < 50%).

Exposure Controls and Personal Protection

To minimize exposure and ensure safety, appropriate engineering controls and personal
protective equipment (PPE) must be used.

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to avoid the formation and inhalation of dust and aerosols.[4] Ensure that eyewash stations
and safety showers are readily accessible.

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][3]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[2][3]

o Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-
approved respirator with a particulate filter (e.g., N95).[3]

Handling, Storage, and First Aid

Handling: Avoid contact with skin, eyes, and clothing.[4] Avoid the formation of dust. Use non-
sparking tools and take measures to prevent electrostatic discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] This
compound is moisture-sensitive and should be stored under an inert atmosphere.[2]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation or a rash occurs.

[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[6]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Visualized Safety Workflows

The following diagrams illustrate key logical workflows for the safe handling and emergency
response related to 4-tert-butylphthalic anhydride.
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Hazard Identification & Risk Assessment
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Caption: Hazard management workflow for 4-tert-butylphthalic anhydride.
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Caption: First aid procedures for exposure to 4-tert-butylphthalic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-tert-Butylphthalic Anhydride: A Comprehensive Health
and Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266167#health-and-safety-information-for-4-tert-
butylphthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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